3-(4-fluorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide
• InChI: InChI=1S/C17H15FN2O3S2/c1-11-19-15-10-13(4-7-16(15)24-11)20-17(21)8-9-25(22,23)14-5-2-12(18)3-6-14/h2-7,10H,8-9H2,1H3,(H,20,21)
• InChI Key: XJBDBIFPYPTYDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C=CC(=C2)NC(=O)CCS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C17H15FN2O3S2
• Molecular Weight: 378.4 g/mol

Description

3-(4-fluorobenzenesulfonyl)-N-(2-methyl-1,3-benzothiazol-5-yl)propanamide, or FBSM, is a synthetic organic compound that has been used in a variety of scientific research applications. It is a white, odorless, crystalline powder that is insoluble in water, but soluble in most organic solvents. FBSM has a molecular weight of 365.38 g/mol and a melting point of approximately 185°C.

Scientific Research Applications

FBSM has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. FBSM has also been used in the study of the regulation of gene expression and as an inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

The mechanism of action of FBSM is not fully understood. However, it is known that it acts as an inhibitor of MAO, which prevents the breakdown of neurotransmitters such as serotonin and dopamine. It is also known to act as an inhibitor of AChE, which prevents the breakdown of the neurotransmitter acetylcholine.
Biochemical and Physiological Effects
The biochemical and physiological effects of FBSM are not fully understood. However, it is known that it can inhibit the activity of MAO, which can lead to an increase in the levels of serotonin and dopamine. It can also inhibit the activity of AChE, which can lead to an increase in the levels of acetylcholine.

Advantages and Limitations for Lab Experiments

The main advantage of using FBSM in laboratory experiments is its high solubility in organic solvents and its ability to inhibit the activity of both MAO and AChE. However, it is important to note that FBSM is not soluble in water, which can limit its use in some experiments. Additionally, due to its low molecular weight, it can be difficult to accurately measure and control its concentration in experiments.

Future Directions

There are several potential future directions for research into FBSM. These include further investigation into its mechanism of action, its potential therapeutic applications, and its effects on other enzymes and neurotransmitters. Additionally, further research into its pharmacokinetics and pharmacodynamics could help to identify potential drug interactions and side effects. Finally, further research into its synthesis and the development of more efficient and cost-effective methods of production could help to make it more widely available for research purposes.

Synthesis Methods

FBSM can be synthesized via a three-step process. The first step involves the reaction of 4-fluorobenzenesulfonyl chloride with 2-methyl-1,3-benzothiazol-5-ylpropanamide to form the desired product. The second step involves the reaction of the product with sulfuric acid and sodium hydroxide to form the corresponding sulfonamide salt. The third step involves the reaction of the sulfonamide salt with sodium carbonate to form the final product.